(4-Chloro-2-methylphenoxy)-[(2-methoxyphenyl)methylene]hydrazideAceticAcid

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-[(E)-(2-methoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C17H17ClN2O3/c1-12-9-14(18)7-8-15(12)23-11-17(21)20-19-10-13-5-3-4-6-16(13)22-2/h3-10H,11H2,1-2H3,(H,20,21)/b19-10+
• InChI Key: KDALDZRKOBJXIE-VXLYETTFSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NN=CC2=CC=CC=C2OC
• Isomeric SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)N/N=C/C2=CC=CC=C2OC
• Molecular Formula: C17H17ClN2O3
• Molecular Weight: 332.8 g/mol

Description

This compound has garnered significant attention due to its high selectivity and potency, making it a valuable tool in scientific research, particularly in the study of ANO1-related physiological and pathological processes .

Scientific Research Applications

Ani9 has a wide range of applications in scientific research:

Cancer Research: Ani9 is used to study the role of ANO1 in cancer progression and as a potential therapeutic agent.

Hypertension: Research has shown that ANO1 inhibitors like Ani9 can be used to explore new treatments for hypertension.

Pain Management: Ani9 is utilized in studies investigating the role of ANO1 in nociception and pain pathways.

Respiratory Diseases: Ani9 is also used in research related to respiratory conditions such as asthma and chronic obstructive pulmonary disease.

Mechanism of Action

Ani9 exerts its effects by selectively inhibiting the ANO1 chloride channel. This inhibition occurs through binding to the channel and blocking the flow of chloride ions, which affects various physiological processes such as fluid secretion, smooth muscle contraction, and nociception . The high selectivity of Ani9 for ANO1 over other similar channels like ANO2 is a key feature of its mechanism of action .

Safety and Hazards

Ani9 is classified as a combustible solid. It’s recommended to avoid eating, smoking, or drinking where Ani9 is handled, processed, or stored, as the chemical can be swallowed.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ani9 involves several key steps:

Starting Materials: The synthesis begins with 4-chloro-2-methylphenol and 2-methoxybenzaldehyde.

Formation of Intermediate: The 4-chloro-2-methylphenol is reacted with chloroacetyl chloride to form 2-(4-chloro-2-methylphenoxy)acetyl chloride.

Condensation Reaction: The intermediate is then condensed with 2-methoxybenzaldehyde in the presence of a base to form the final product, Ani9.

Industrial Production Methods

While specific industrial production methods for Ani9 are not widely documented, the synthesis typically involves standard organic synthesis techniques such as condensation reactions, purification through recrystallization, and characterization using spectroscopic methods .

Chemical Reactions Analysis

Types of Reactions

Ani9 primarily undergoes the following types of reactions:

Substitution Reactions: Due to the presence of the chloro group, Ani9 can participate in nucleophilic substitution reactions.

Condensation Reactions: The formation of Ani9 itself involves a condensation reaction between an aldehyde and an amine.

Common Reagents and Conditions

Bases: Common bases used in the synthesis of Ani9 include sodium hydroxide and potassium carbonate.

Solvents: Organic solvents such as dichloromethane and ethanol are frequently used.

Major Products

The major product of the synthesis is Ani9 itself, with high purity achieved through recrystallization and purification techniques .

Comparison with Similar Compounds

Similar Compounds

Benzbromarone: Another ANO1 inhibitor, but with less selectivity compared to Ani9.

Niclosamide: Known to inhibit both ANO1 and other chloride channels, making it less specific than Ani9.

Uniqueness of Ani9

Ani9 stands out due to its high selectivity and potency for ANO1, with minimal effects on other similar channels such as ANO2. This makes it a valuable tool for studying ANO1-specific physiological and pathological processes .